Cas no 2411297-32-8 (2-Chloro-N-[(cyclopropylmethylamino)sulfonyl]-5-methyl-4-pyridinecarboxamide)

• Product Name: 2-Chloro-N-[(cyclopropylmethylamino)sulfonyl]-5-methyl-4-pyridinecarboxamide
• CAS No: 2411297-32-8
• MF: C₁₁H₁₄ClN₃O₃S
• MW: 303.765160083771
• CID: 5379860
• Update Time: 2025-07-20

2-Chloro-N-[(cyclopropylmethylamino)sulfonyl]-5-methyl-4-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[(cyclopropylmethylamino)sulfonyl]-5-methyl-4-pyridinecarboxamide

• Inchi： 1S/C11H14ClN3O3S/c1-7-5-13-10(12)4-9(7)11(16)15-19(17,18)14-6-8-2-3-8/h4-5,8,14H,2-3,6H2,1H3,(H,15,16)
• InChI Key： WVDIEDNCTXGRRK-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C)C(C(NS(NCC2CC2)(=O)=O)=O)=C1

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 3.22±0.40(Predicted)

Additional information on 2-Chloro-N-[(cyclopropylmethylamino)sulfonyl]-5-methyl-4-pyridinecarboxamide

Comprehensive Overview of 2-Chloro-N-[(cyclopropylmethylamino)sulfonyl]-5-methyl-4-pyridinecarboxamide (CAS No. 2411297-32-8)

2-Chloro-N-[(cyclopropylmethylamino)sulfonyl]-5-methyl-4-pyridinecarboxamide (CAS No. 2411297-32-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique sulfonylurea and pyridinecarboxamide moieties, exhibits potential applications in drug discovery and crop protection. Its molecular structure combines a chloropyridine core with a cyclopropylmethylamino sulfonyl group, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for sulfonamide derivatives like 2-Chloro-N-[(cyclopropylmethylamino)sulfonyl]-5-methyl-4-pyridinecarboxamide has surged due to their versatility in medicinal chemistry. These compounds are often investigated for their enzyme inhibition properties, particularly targeting carbonic anhydrases and kinases, which are critical in treating diseases such as cancer and metabolic disorders. The pyridinecarboxamide scaffold, in particular, is a hotspot in small-molecule drug development, aligning with the growing trend of precision medicine and targeted therapies.

From an agrochemical perspective, 2-Chloro-N-[(cyclopropylmethylamino)sulfonyl]-5-methyl-4-pyridinecarboxamide is studied for its potential herbicidal or fungicidal activity. The chloropyridine moiety is known to contribute to the bioactivity of many agrochemicals, and its combination with a sulfonylurea group could enhance its efficacy against resistant weed strains. This aligns with the global push for sustainable agriculture and the need for next-generation crop protection solutions.

The synthesis of 2-Chloro-N-[(cyclopropylmethylamino)sulfonyl]-5-methyl-4-pyridinecarboxamide typically involves multi-step organic reactions, including sulfonylation and amide coupling. Researchers often optimize these processes to improve yield and purity, leveraging techniques such as HPLC purification and NMR characterization. The compound's CAS No. 2411297-32-8 serves as a unique identifier in chemical databases, facilitating its tracking in patent literature and academic publications.

One of the trending topics in the scientific community is the exploration of heterocyclic compounds for drug repurposing. Given the structural features of 2-Chloro-N-[(cyclopropylmethylamino)sulfonyl]-5-methyl-4-pyridinecarboxamide, it could be a candidate for repurposing studies, especially in the context of anti-inflammatory or antiviral applications. This aligns with the increasing interest in AI-driven drug discovery, where computational tools predict new uses for existing compounds.

In terms of market trends, the demand for high-purity specialty chemicals like 2-Chloro-N-[(cyclopropylmethylamino)sulfonyl]-5-methyl-4-pyridinecarboxamide is driven by the pharmaceutical and agrochemical industries' need for innovative intermediates. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to clients engaged in preclinical development.

For researchers working with 2-Chloro-N-[(cyclopropylmethylamino)sulfonyl]-5-methyl-4-pyridinecarboxamide, safety and handling protocols are paramount. While not classified as hazardous, standard laboratory practices for handling organic sulfonamides should be followed, including the use of personal protective equipment (PPE) and proper ventilation. The compound's stability and solubility profiles are also critical considerations for experimental design.

In conclusion, 2-Chloro-N-[(cyclopropylmethylamino)sulfonyl]-5-methyl-4-pyridinecarboxamide (CAS No. 2411297-32-8) represents a promising candidate for further research in both pharmaceutical and agrochemical fields. Its structural complexity and functional diversity make it a valuable tool for scientists exploring structure-activity relationships (SAR) and molecular interactions. As the scientific community continues to prioritize green chemistry and sustainable synthesis, compounds like this will play a pivotal role in advancing innovative therapeutics and agricultural solutions.